N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide

• IUPAC Name: N-[(E)-[4-(2-amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide
• InChI: InChI=1S/C11H13N3O4/c12-10(16)7-18-9-3-1-8(2-4-9)5-13-14-11(17)6-15/h1-5,15H,6-7H2,(H2,12,16)(H,14,17)/b13-5+
• InChI Key: UPAGWLBKELFQGF-WLRTZDKTSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)CO)OCC(=O)N
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)CO)OCC(=O)N
• Molecular Formula: C11H13N3O4
• Molecular Weight: 251.24 g/mol

Description

N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide, also known as NOHA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. NOHA is a synthetic derivative of L-arginine, an amino acid that plays a crucial role in the production of nitric oxide (NO) in the body.

Mechanism of Action

The mechanism of action of N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide involves the inhibition of arginase activity, which leads to an increase in the availability of L-arginine for NOS. NOS is an enzyme that catalyzes the conversion of L-arginine to NO. The increased production of NO in the body has been shown to have various beneficial effects, including vasodilation, inhibition of platelet aggregation, and regulation of immune response.
Biochemical and Physiological Effects:
N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide has been shown to have various biochemical and physiological effects on the body. One of the primary effects is the inhibition of arginase activity, which leads to an increase in the production of NO. N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide has also been shown to have anti-inflammatory effects and to inhibit the proliferation of cancer cells. Additionally, N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide has been shown to have a protective effect on the cardiovascular system, including the prevention of atherosclerosis and the reduction of blood pressure.

Advantages and Limitations for Lab Experiments

N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide has several advantages for lab experiments, including its stability and ease of synthesis. Additionally, N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide can be used as a tool to study the regulation of NO production in the body and its effects on various physiological processes. However, N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide also has limitations, including its potential toxicity and the need for further research to determine its optimal dosage and administration.

Future Directions

There are several future directions for the research on N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide. One area of interest is the development of N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide-based therapeutics for the treatment of various diseases, including cardiovascular disease and cancer. Additionally, further research is needed to determine the optimal dosage and administration of N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide and its potential side effects. Finally, the role of N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide in the regulation of immune response and inflammation is an area of active research.

Synthesis Methods

N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide is synthesized through a multi-step chemical reaction that involves the reaction of L-arginine with glyoxylic acid and formaldehyde. The synthesis process involves the use of various reagents and solvents, including hydrochloric acid, sodium hydroxide, and methanol. The final product is obtained through purification and isolation techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide has been extensively studied for its potential applications in biomedical research. One of the primary areas of research has been its role in the regulation of NO production in the body. NO is a critical signaling molecule that plays a vital role in various physiological processes, including vasodilation, neurotransmission, and immune response. N-[[4-(2-Amino-2-oxoethoxy)phenyl]methylideneamino]-2-hydroxyacetamide has been shown to inhibit the activity of arginase, an enzyme that competes with nitric oxide synthase (NOS) for L-arginine, thereby increasing the production of NO in the body.